Cas no 81409-90-7 (Cabergoline)

Cabergoline is a potent dopamine receptor agonist with high selectivity for D2 receptors. Its primary therapeutic applications include the treatment of hyperprolactinemia and Parkinson’s disease. The compound exhibits a prolonged half-life, allowing for less frequent dosing compared to other ergot-derived agonists. Cabergoline’s strong binding affinity and specificity contribute to its efficacy in suppressing prolactin secretion, making it a preferred choice for managing prolactinomas. Additionally, its low incidence of side effects, such as reduced gastrointestinal disturbances compared to bromocriptine, enhances patient compliance. The drug’s stability and predictable pharmacokinetics further support its clinical utility in long-term therapy regimens.
Cabergoline structure
Cabergoline structure
Product Name:Cabergoline
CAS No:81409-90-7
MF:C26H37N5O2
MW:451.604285955429
MDL:MFCD00867887
CID:60335
PubChem ID:54746
Update Time:2025-05-21

Cabergoline Chemical and Physical Properties

Names and Identifiers

    • Cabergoline
    • 6-Allyl-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)ergoline-8-carboxamide
    • (6aR,9R,10aR)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-7-prop-2-enyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
    • FCE-21336
    • 1-[(6-Allylergoline-8β-yl)carbonyl]-1-[3-(dimethylamino)-propyl]-3-ethylurea
    • Cabaser
    • Cabaseril
    • Cabergolina
    • Cabergolina [Spanish]
    • Cabergolinum
    • Cabergolinum [Latin]
    • Dostinex
    • Dostinex(R)
    • Galastop
    • Galastop(R)
    • N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propenyl)-8g-ergoline-8-carboxamide
    • AB01275484-01
    • CABERGOLINE [JAN]
    • N04BC06
    • UNII-LL60K9J05T
    • N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-allyl-ergoline-8beta-carboxamide
    • FCE-21336FCE-21336
    • CABERGOLINE [MI]
    • FCE 21336
    • Ergoline-8-carboxamide, N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propen-1-yl)-, (8beta)-
    • MS-28208
    • (8beta)-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)-6-(prop-2-en-1-yl)ergoline-8-carboxamide
    • 6-allyl-N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-ergoline-8beta-carboxamide
    • MFCD00867887
    • HY-15296
    • 1-[3-(dimethylamino)propyl]-3-ethyl-1-{[(2R,4R,7R)-6-(prop-2-en-1-yl)-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),9,12,14-tetraen-4-yl]carbonyl}urea
    • HMS2090A09
    • CABERGOLINE [USP-RS]
    • SR-05000001493-2
    • BIDD:GT0775
    • CABERGOLINE (USP-RS)
    • BRD-K86882815-001-01-6
    • CG-101
    • DTXCID502719
    • Tox21_112589
    • Q423308
    • CABERGOLINE (USP MONOGRAPH)
    • NCGC00167821-01
    • Cabaser (TN)
    • Ergoline-8-carboxamide, N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propenyl)-, (8-beta)-
    • Tox21_112589_1
    • BDBM50426497
    • Cabergoline (JAN/USP/INN)
    • Cabergoline, European Pharmacopoeia (EP) Reference Standard
    • C08187
    • SCHEMBL42292
    • Caberlin
    • CHEBI:3286
    • CABERGOLINE [INN]
    • Cabergoline (USAN:USP:INN:BAN)
    • NS00001091
    • (8beta)-N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-prop-2-en-1-ylergoline-8-carboxamide
    • (8beta)-N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propenyl)-ergoline-8-carboxamide
    • CABERGOLINE [MART.]
    • F17353
    • (6aR,9R,10aR)-7-allyl-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline-9-carboxamide
    • GTPL37
    • CABERGOLINE (EP MONOGRAPH)
    • SR-05000001493-1
    • (9R,10aR)-7-allyl-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline-9-carboxamide
    • NCGC00344544-01
    • BRN 6020775
    • DB00248
    • 1-ethyl-3-(3'-dimethylamionpropyl)-2-(6'-allylergoline-8'beta-carbonyl)urea
    • (8R)-6-allyl-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)ergoline-8-carboxamide
    • 1-[(6-allylergoline-8beta-yl)carbonyl]-1-[3-(dimethylamino)propyl]-3-ethylurea
    • Cabergoline, >=98% (HPLC)
    • Sogilen
    • Dostinex (TN)
    • ERGOLINE-8.BETA.-CARBOXAMIDE, N-(3-(DIMETHYLAMINO)PROPYL)-N-((ETHYLAMINO)CARBONYL)-6-(2-PROPENYL)-
    • Cabergoline; 1-Ethyl-3-[3-(dimethylamino)propyl]-3-[[(6aR,9R,10aR)-7-(prop-2-enyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinolin-9-yl]carbonyl]urea
    • EN300-19767804
    • 1-[(6-Allylergoline-8beta-yl)carbonyl]-1-[3-(dimethylamino)-propyl]-3-ethylurea
    • CABERGOLINE (EMA EPAR VETERINARY)
    • CABERGOLINE [USAN]
    • CHEMBL1201087
    • DTXSID6022719
    • 1-((6-Allylergolin-8beta-yl)carbonyl)-1-(3-(dimethylamino)propyl)-3-ethylurea
    • LL60K9J05T
    • AKOS015961587
    • s5842
    • (8beta)-N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propenyl)-ergoline-8-carboxamide
    • KORNTPPJEAJQIU-KJXAQDMKSA-N
    • (8beta)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-(prop-2-en-1-yl)ergoline-8-carboxamide
    • 1-[3-(dimethylamino)propyl]-3-ethyl-1-[(2R,4R,7R)-6-(prop-2-en-1-yl)-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),9,12(16),13-tetraene-4-carbonyl]urea
    • Cabergolinum (Latin)
    • G02CB03
    • CABERGOLINE [WHO-DD]
    • 1-((6-allylergoline-8beta-yl)carbonyl)-1-(3-(dimethylamino)propyl)-3-ethylurea
    • HMS3886H05
    • Cabergoline 1000 microg/mL in Acetonitrile
    • Cabergoline [USAN:USP:INN:BAN]
    • Cabergoline, United States Pharmacopeia (USP) Reference Standard
    • D00987
    • CABERGOLINE [EP MONOGRAPH]
    • 81409-90-7
    • SR-05000001493
    • AC-26126
    • CABERGOLINE (MART.)
    • CABERGOLINE [VANDF]
    • (8R)-6-allyl-N-(3-(dimethylamino)propyl)-N-(ethylcarbamoyl)ergoline-8-carboxamide
    • 1-Ethyl-3-(3'-dimethylaminopropyl)-3-(6'-allylergoline-8'beta-carbonyl)urea
    • CABERGOLINE [EMA EPAR VETERINARY]
    • CABERGOLINE [ORANGE BOOK]
    • Ergoline-8beta-carboxamide, N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(2-propenyl)-
    • CAS-81409-90-7
    • CABERGOLINE [USP MONOGRAPH]
    • ETHYL4-METHYL-2-PYRIDIN-3-YL-1,3-THIAZOLE-5-CARBOXYLATE
    • 1-[(6-allylergolin-8beta-yl)carbonyl]-1-[3-(dimethylamino)propyl]-3-ethylurea
    • Velactis
    • (8β)-N-[3-(Dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propen-1-yl)ergoline-8-carboxamide (ACI)
    • Ergoline-8-carboxamide, N-[3-(dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propenyl)-, (8β)- (9CI)
    • Cabergoline (JP18/USP/INN)
    • BRD-K86882815-001-03-2
    • MDL: MFCD00867887
    • Inchi: 1S/C26H37N5O2/c1-5-11-30-17-19(25(32)31(26(33)27-6-2)13-8-12-29(3)4)14-21-20-9-7-10-22-24(20)18(16-28-22)15-23(21)30/h5,7,9-10,16,19,21,23,28H,1,6,8,11-15,17H2,2-4H3,(H,27,33)/t19-,21-,23-/m1/s1
    • InChI Key: KORNTPPJEAJQIU-KJXAQDMKSA-N
    • SMILES: C(N1C[C@H](C(=O)N(CCCN(C)C)C(=O)NCC)C[C@@H]2C3C=CC=C4C=3C(=CN4)C[C@@H]12)C=C

Computed Properties

  • Exact Mass: 451.29500
  • Monoisotopic Mass: 451.294725
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 71.7

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 102-104°C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.594
  • Solubility: DMSO: ≥10mg/mL
  • PSA: 71.68000
  • LogP: 3.52270
  • Vapor Pressure: Not available

Cabergoline Security Information

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Cabergoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Trimethylsilyl triflate Solvents: Dichloromethane ;  -5 °C; 1 h, -5 - 0 °C; 24 h, 18 - 20 °C
1.2 24 h, 15 - 20 °C
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  30 min, 0 - 5 °C; 1.5 h, 0 - 5 °C
Reference
Process for producing cabergoline and related compounds and novel intermediates therefor
, Israel, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Ammonium hydroxide Solvents: Water
Reference
A Practical Synthesis of Cabergoline
Ashford, Scott W.; et al, Journal of Organic Chemistry, 2002, 67(20), 7147-7150

Production Method 3

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Cuprous chloride Solvents: Dichloromethane ;  20 h, 35 - 40 °C; 40 °C → 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  20 min, 25 °C; 15 min, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  1.5 h, 75 - 80 °C
1.4 Reagents: Ammonia Solvents: Ethyl acetate ,  Water ;  pH 10, 25 °C
Reference
A process for the preparation of cabergoline
Chatterjee, Pranab; et al, IP.com Journal, 2007, 7,

Cabergoline Raw materials

Cabergoline Preparation Products

Cabergoline Suppliers

Zibo Yurui Biotechnology
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(CAS:81409-90-7)Cabergoline
Order Number:LE530
Stock Status:in Stock
Quantity:10G/1KG
Purity:99%
Pricing Information Last Updated:Monday, 8 June 2026 09:33
Price ($):inquiry
Email:zhang@yuruibiotech.com

Additional information on Cabergoline

Cabergoline: A Comprehensive Overview

Cabergoline, also known by its CAS number 81409-90-7, is a potent and selective dopamine agonist that has garnered significant attention in the medical and scientific communities. This compound is primarily used in the treatment of conditions such as Parkinson's disease, hyperprolactinemia, and certain types of pituitary tumors. Its mechanism of action involves stimulating dopamine receptors, particularly the D2 subtype, which plays a crucial role in modulating various physiological processes.

The chemical structure of Cabergoline is characterized by a unique bicyclic framework that contributes to its high affinity for dopamine receptors. This structural feature not only enhances its therapeutic efficacy but also minimizes off-target effects, making it a preferred choice for clinicians. Recent studies have explored the potential of Cabergoline in treating other neurological disorders, such as restless legs syndrome (RLS), further expanding its clinical applications.

One of the most notable advancements in the research of Cabergoline involves its role in neuroprotection. Emerging evidence suggests that this compound may possess antioxidant properties, which could help mitigate oxidative stress—a key factor in the progression of neurodegenerative diseases like Parkinson's. These findings have sparked interest in exploring Cabergoline as a potential preventive agent against such conditions.

In addition to its pharmacological properties, the synthesis and manufacturing of Cabergoline have been optimized to ensure consistent quality and bioavailability. Modern production techniques focus on improving the compound's solubility and stability, which are critical for its effectiveness as an oral medication. This has led to the development of formulations that offer sustained release, enhancing patient compliance and treatment outcomes.

The safety profile of Cabergoline has been extensively studied, with research indicating that it is generally well-tolerated at recommended doses. However, like all medications, it is not without potential side effects. Common adverse reactions include nausea, dizziness, and orthostatic hypotension. Long-term use has been associated with a risk of cardiac valvulopathy, a condition characterized by abnormal thickening of heart valves. Ongoing research aims to better understand these risks and develop strategies to minimize them.

Recent clinical trials have also investigated the efficacy of Cabergoline in combination with other therapies for treating Parkinson's disease. These studies suggest that such combinations may offer synergistic benefits, improving motor symptoms while reducing the need for higher doses of individual medications. This approach could potentially enhance quality of life for patients while mitigating side effects.

The versatility of Cabergoline extends beyond its medical applications. Researchers are exploring its potential in veterinary medicine, particularly in treating conditions analogous to human hyperprolactinemia in animals. This interdisciplinary approach highlights the compound's broad applicability across different species and medical fields.

In conclusion, Cabergoline, with its CAS number 81409-90-7, remains a cornerstone in the treatment of dopamine-related disorders. Its unique pharmacological properties, coupled with ongoing research into new applications and formulations, ensure that it will continue to play a vital role in both human and veterinary medicine for years to come.

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Zibo Yurui Biotechnology
(CAS:81409-90-7)Cabergoline
LE530
Purity:99%
Quantity:10G/1KG
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